3-(4-Carbamoylphenyl)benzoicacid
Overview
Description
4-carbamoyl-[1,1'-biphenyl]-3-carboxylic acid (4-CBA) is an organic compound belonging to the class of carboxylic acids. It is an important intermediate in organic synthesis, and has been widely studied for its applications in drug discovery and development, as well as in the fields of biochemistry and physiology.
Scientific Research Applications
3-(4-Carbamoylphenyl)benzoicacid is a valuable intermediate in organic synthesis, and is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. It is also used as a starting material for the synthesis of polymers and polysaccharides. In addition, this compound has been used in the synthesis of a wide range of heterocyclic compounds, such as benzimidazoles, triazoles, and pyridines.
Mechanism of Action
3-(4-Carbamoylphenyl)benzoicacid is a carboxylic acid, and its mechanism of action is similar to that of other carboxylic acids. It can form hydrogen bonds with other molecules, and can act as an acid catalyst in the formation of esters. In addition, this compound can act as a weak base, and can be protonated by strong acids, such as hydrochloric acid.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been shown to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. In addition, this compound has been shown to inhibit the enzyme cyclooxygenase, which is involved in the biosynthesis of prostaglandins, which are important mediators of inflammation.
Advantages and Limitations for Lab Experiments
The use of 3-(4-Carbamoylphenyl)benzoicacid in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be easily synthesized from readily available materials. In addition, it is a relatively stable compound, and can be stored at room temperature for long periods of time without significant degradation. However, this compound is a relatively reactive compound, and can react with other molecules in the presence of strong acids or bases.
Future Directions
The use of 3-(4-Carbamoylphenyl)benzoicacid in the synthesis of pharmaceuticals, agrochemicals, and natural products is an area of ongoing research. In addition, this compound is being studied for its potential use in the development of new drugs for the treatment of a variety of conditions, including cancer, Alzheimer's disease, and diabetes. Finally, this compound is being studied for its potential use as a therapeutic agent in the treatment of inflammation and pain.
Synthesis Methods
3-(4-Carbamoylphenyl)benzoicacid can be synthesized using a variety of methods. The most common method is the Friedel-Crafts alkylation of 1,1'-biphenyl-3-carboxylic acid with ethyl chloroformate in the presence of anhydrous aluminum chloride. This method is simple and efficient, and can be conducted at room temperature. Other methods include the reaction of 1,1'-biphenyl-3-carboxylic acid with ethyl chloroformate in the presence of sodium bicarbonate, as well as the reaction of 1,1'-biphenyl-3-carboxylic acid with ethyl chloroformate in the presence of pyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4'-carbamoyl-[1,1'-biphenyl]-3-carboxylic acid' involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-bromo-1,1'-biphenyl", "potassium cyanate", "sodium hydroxide", "carbon dioxide", "hydrochloric acid", "sodium chloride", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: 4-bromo-1,1'-biphenyl is reacted with potassium cyanate in the presence of sodium hydroxide to form 4-isocyanato-1,1'-biphenyl.", "Step 2: 4-isocyanato-1,1'-biphenyl is then treated with carbon dioxide and water to form 4-carbamoyl-1,1'-biphenyl-3-carboxylic acid.", "Step 3: The resulting product from step 2 is then treated with hydrochloric acid and sodium chloride to form the desired compound, 4'-carbamoyl-[1,1'-biphenyl]-3-carboxylic acid.", "Step 4: The product is then purified by recrystallization from ethanol and water, and dried to obtain the final product." ] } | |
CAS RN |
2069998-64-5 |
Molecular Formula |
C14H11NO3 |
Molecular Weight |
241.24 g/mol |
IUPAC Name |
3-(4-carbamoylphenyl)benzoic acid |
InChI |
InChI=1S/C14H11NO3/c15-13(16)10-6-4-9(5-7-10)11-2-1-3-12(8-11)14(17)18/h1-8H,(H2,15,16)(H,17,18) |
InChI Key |
NZYMBNSXWYJPEG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(=O)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
